Cas no 3517-23-5 (Benzeneacetic acid,4-(2-phenyldiazenyl)-)

Benzeneacetic acid,4-(2-phenyldiazenyl)- structure
3517-23-5 structure
Product Name:Benzeneacetic acid,4-(2-phenyldiazenyl)-
CAS No:3517-23-5
MF:C14H12N2O2
MW:240.257283210754
CID:319306
PubChem ID:246471
Update Time:2025-04-19

Benzeneacetic acid,4-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-(2-phenyldiazenyl)-
    • 2-(4-phenyldiazenylphenyl)acetic acid
    • {4-[(e)-phenyldiazenyl]phenyl}acetic acid
    • SCHEMBL3465398
    • DTXSID10289167
    • 3517-23-5
    • NSC-59495
    • NSC59495
    • RZOAXRWZKOEFOU-UHFFFAOYSA-N
    • 2-[4(phenylazo)phenyl]-ethanoic acid
    • Inchi: 1S/C14H12N2O2/c17-14(18)10-11-6-8-13(9-7-11)16-15-12-4-2-1-3-5-12/h1-9H,10H2,(H,17,18)/b16-15+
    • InChI Key: RZOAXRWZKOEFOU-FOCLMDBBSA-N
    • SMILES: OC(CC1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 240.08996
  • Monoisotopic Mass: 240.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • PSA: 62.02
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